Cas no 91330-41-5 (4,7-Phenanthroline-5,6-diol)

4,7-Phenanthroline-5,6-diol structure
4,7-Phenanthroline-5,6-diol structure
Product name:4,7-Phenanthroline-5,6-diol
CAS No:91330-41-5
MF:C12H8N2O2
MW:212.204122543335
CID:1963045
PubChem ID:135417467

4,7-Phenanthroline-5,6-diol Chemical and Physical Properties

Names and Identifiers

    • 4,7-Phenanthroline-5,6-diol
    • 6-hydroxy-7H-4,7-phenanthrolin-5-one
    • SCHEMBL3241364
    • AC1LHMU3
    • DTXSID90357030
    • Oprea1_332612
    • Oprea1_512188
    • 91330-41-5
    • Inchi: InChI=1S/C12H8N2O2/c15-11-9-7(3-1-5-13-9)8-4-2-6-14-10(8)12(11)16/h1-6,15-16H
    • InChI Key: FMUJHFOHFPGAFH-UHFFFAOYSA-N
    • SMILES: C1=CC2=C3C=CC=NC3=C(C(=C2N=C1)O)O

Computed Properties

  • Exact Mass: 212.058577502Da
  • Monoisotopic Mass: 212.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų
  • XLogP3: 1.7

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